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Compound of Interest

1,4-Diazabicyclo[3.2.2]nonane
dihydrochloride

Cat. No.: B128065

Compound Name:

Technical Guide: 1,4-Diazabicyclo[3.2.2]nonane
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known chemical and physical

properties of 1,4-Diazabicyclo[3.2.2]nonane Dihydrochloride. The information is compiled
from various scientific sources and is intended to support research and development activities.

Chemical Identity and Physical Properties

1,4-Diazabicyclo[3.2.2]nonane dihydrochloride is the hydrochloride salt of the bicyclic
diamine 1,4-diazabicyclo[3.2.2]nonane. This structural motif is of significant interest in
medicinal chemistry, serving as a scaffold in the design of various therapeutic agents.[1][2][3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 150208-70-1 [4]
Molecular Formula C7H16CI2N2

Molecular Weight 199.12 g/mol

Appearance Solid [5]

Melting Point 148.9 — 150.2 °C [6]

Soluble in organic solvents.[6]

Specific quantitative data in

Solubility ] ] ) [6]
various solvents is not readily
available in the cited literature.

Not available in the cited
pKa literature for the

dihydrochloride salt.

Spectral Data

Spectral analysis is crucial for the structural elucidation and confirmation of 1,4-

Diazabicyclo[3.2.2]nonane Dihydrochloride.

Table 2: Spectral Data
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Spectrum Type Data Source(s)

(D20): 6 7.86 (d, J = 7.8 Hz,
2H), 7.54 — 7.38 (dt, 3H), 7.13

1H NMR [6]
(d,J=35Hz, 1H),6.92(d, J =

3.4 Hz, 1H)

((CD3)2CO): & 159.2, 157.6,
13C NMR 6]
144.7, 130.2, 129.5

Not available in the cited
infrared (IR) literature

Not available in the cited
Mass Spectrometry (MS) ]
literature.

Experimental Protocols
Synthesis of 1,4-Diazabicyclo[3.2.2]nonane
Dihydrochloride

The synthesis of the parent compound, 1,4-diazabicyclo[3.2.2]nonane, is a precursor to
obtaining the dihydrochloride salt. Acommon method involves the reduction of a lactam
intermediate. The dihydrochloride salt is then typically formed by treating a solution of the free
base with hydrochloric acid.

Experimental Protocol for Synthesis (General Method based on similar reductions):

» Reduction of the Lactam Precursor: To a suspension of the appropriate lactam precursor
(e.g., a derivative of 1,4-diazabicyclo[3.2.2]nonan-3-one) in a dry, inert solvent such as
tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), a reducing agent
like lithium aluminum hydride (LiAlH4) is added portion-wise at a controlled temperature (e.g.,
0 °C).

e Reaction Progression: The reaction mixture is then typically heated to reflux and stirred for
several hours to ensure complete reduction.
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o Work-up: After cooling, the reaction is carefully quenched by the sequential addition of water
and an aqueous base solution (e.g., NaOH).

» Extraction: The resulting slurry is filtered, and the filtrate is extracted with an organic solvent
(e.g., dichloromethane or ethyl acetate).

 Purification of the Free Base: The combined organic layers are dried over an anhydrous salt
(e.g., Na2SO0a.), filtered, and the solvent is removed under reduced pressure to yield the
crude 1,4-diazabicyclo[3.2.2]nonane free base, which can be further purified by
chromatography if necessary.

o Formation of the Dihydrochloride Salt: The purified free base is dissolved in a suitable
solvent (e.g., isopropanol or ether), and a stoichiometric amount of hydrochloric acid (either
as a gas or a solution in a compatible solvent) is added. The precipitated dihydrochloride salt
is then collected by filtration, washed with a cold solvent, and dried under vacuum.
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Caption: General workflow for the synthesis of 1,4-diazabicyclo[3.2.2]nonane
dihydrochloride.

Biological Context and Potential Signaling
Pathways

The 1,4-diazabicyclo[3.2.2]nonane scaffold is a key component in compounds targeting the a7
nicotinic acetylcholine receptor (a7 nAChR), which is involved in various neurological
processes.[3] Additionally, some sources suggest that this class of compounds may exhibit
anti-inflammatory properties through the inhibition of prostaglandin synthesis.

General Signaling Pathway for a7 Nicotinic
Acetylcholine Receptor Activation
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Activation of the a7 nAChR, a ligand-gated ion channel, by an agonist leads to an influx of
cations, primarily Ca2*. This increase in intracellular calcium can trigger a cascade of
downstream signaling events, including the activation of protein kinases and transcription
factors that can modulate inflammation and apoptosis.[7][8][9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24849809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4655390/
https://atm.amegroups.org/article/view/65061/html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

inds to

a7 Nicotinic
Acetylcholine Receptor

Activates

Ca2* Influx

riggers
Downstream Signaling
(e.g., JAK2-STAT3 pathway)
eads to

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Membrane Phospholipids)

( Phospholipase Az )

eleases

(Arachidonic Acid) ( )

Inhibits

(Cyclooxygenase (COX) Enzymes)

ynthesizes

(Prostaglandins)

ediates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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